3,5-Bis(acetylamino)benzenesulfonyl chloride
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Description
3,5-Bis(acetylamino)benzenesulfonyl chloride is an organic compound with the molecular formula C10H11ClN2O4S. It is a derivative of benzenesulfonyl chloride, where two acetylamino groups are substituted at the 3 and 5 positions of the benzene ring. This compound is known for its reactivity and is used in various chemical synthesis and industrial applications.
Properties
Molecular Formula |
C10H11ClN2O4S |
|---|---|
Molecular Weight |
290.72 g/mol |
IUPAC Name |
3,5-diacetamidobenzenesulfonyl chloride |
InChI |
InChI=1S/C10H11ClN2O4S/c1-6(14)12-8-3-9(13-7(2)15)5-10(4-8)18(11,16)17/h3-5H,1-2H3,(H,12,14)(H,13,15) |
InChI Key |
LKHDLDKEMSGJJX-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)NC1=CC(=CC(=C1)S(=O)(=O)Cl)NC(=O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3,5-Bis(acetylamino)benzenesulfonyl chloride typically involves the acetylation of 3,5-diaminobenzenesulfonyl chloride. The reaction is carried out using acetic anhydride in the presence of a base such as pyridine. The reaction conditions usually involve heating the mixture to facilitate the acetylation process.
Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and controlled conditions to ensure high yield and purity. The reaction mixture is often subjected to purification steps such as recrystallization or distillation to obtain the final product.
Chemical Reactions Analysis
Types of Reactions: 3,5-Bis(acetylamino)benzenesulfonyl chloride undergoes various types of chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles such as amines or alcohols.
Hydrolysis: The compound can be hydrolyzed to form 3,5-diaminobenzenesulfonic acid and acetic acid.
Acylation: It can be used as an acylating agent in the presence of a base to introduce acetyl groups into other molecules.
Common Reagents and Conditions:
Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.
Hydrolysis: This reaction is usually performed in the presence of water or aqueous base at room temperature or slightly elevated temperatures.
Acylation: Acylation reactions are carried out using bases like pyridine or triethylamine to neutralize the by-products and drive the reaction to completion.
Major Products Formed:
Nucleophilic Substitution: The major products are sulfonamides or sulfonate esters, depending on the nucleophile used.
Hydrolysis: The major products are 3,5-diaminobenzenesulfonic acid and acetic acid.
Acylation: The major products are acetylated derivatives of the target molecules.
Scientific Research Applications
3,5-Bis(acetylamino)benzenesulfonyl chloride has several applications in scientific research, including:
Chemistry: It is used as a reagent in organic synthesis for the preparation of sulfonamides and other derivatives.
Biology: The compound is used in the modification of biomolecules, such as proteins and peptides, to study their structure and function.
Medicine: It is employed in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).
Industry: The compound is used in the production of dyes, pigments, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 3,5-Bis(acetylamino)benzenesulfonyl chloride involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic and readily reacts with nucleophiles to form sulfonamide or sulfonate ester bonds. This reactivity is exploited in various chemical transformations and modifications of biomolecules.
Comparison with Similar Compounds
Benzenesulfonyl Chloride: A simpler analogue with a single sulfonyl chloride group.
3,5-Diaminobenzenesulfonyl Chloride: The precursor to 3,5-Bis(acetylamino)benzenesulfonyl chloride.
3,5-Bis(trifluoromethyl)benzenesulfonyl Chloride: A similar compound with trifluoromethyl groups instead of acetylamino groups.
Uniqueness: 3,5-Bis(acetylamino)benzenesulfonyl chloride is unique due to the presence of two acetylamino groups, which enhance its reactivity and allow for specific modifications in chemical synthesis. The compound’s ability to undergo various reactions makes it a versatile reagent in both research and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
